Cas no 2229535-74-2 (4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-amine)
4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-amine
- EN300-1973417
- 2229535-74-2
- 4-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]butan-2-amine
-
- Inchi: 1S/C9H14F3N3/c1-6(13)3-4-7-5-15(2)14-8(7)9(10,11)12/h5-6H,3-4,13H2,1-2H3
- InChI Key: LDFDTIFEHSFHCN-UHFFFAOYSA-N
- SMILES: FC(C1C(=CN(C)N=1)CCC(C)N)(F)F
Computed Properties
- Exact Mass: 221.11398195g/mol
- Monoisotopic Mass: 221.11398195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 43.8Ų
4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1973417-0.05g |
4-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]butan-2-amine |
2229535-74-2 | 0.05g |
$827.0 | 2023-09-16 | ||
| Enamine | EN300-1973417-0.1g |
4-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]butan-2-amine |
2229535-74-2 | 0.1g |
$867.0 | 2023-09-16 | ||
| Enamine | EN300-1973417-0.25g |
4-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]butan-2-amine |
2229535-74-2 | 0.25g |
$906.0 | 2023-09-16 | ||
| Enamine | EN300-1973417-0.5g |
4-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]butan-2-amine |
2229535-74-2 | 0.5g |
$946.0 | 2023-09-16 | ||
| Enamine | EN300-1973417-1.0g |
4-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]butan-2-amine |
2229535-74-2 | 1g |
$1643.0 | 2023-06-03 | ||
| Enamine | EN300-1973417-2.5g |
4-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]butan-2-amine |
2229535-74-2 | 2.5g |
$1931.0 | 2023-09-16 | ||
| Enamine | EN300-1973417-5.0g |
4-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]butan-2-amine |
2229535-74-2 | 5g |
$4764.0 | 2023-06-03 | ||
| Enamine | EN300-1973417-10.0g |
4-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]butan-2-amine |
2229535-74-2 | 10g |
$7065.0 | 2023-06-03 | ||
| Enamine | EN300-1973417-1g |
4-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]butan-2-amine |
2229535-74-2 | 1g |
$986.0 | 2023-09-16 | ||
| Enamine | EN300-1973417-5g |
4-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]butan-2-amine |
2229535-74-2 | 5g |
$2858.0 | 2023-09-16 |
4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-amine Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-amine
4-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-Ylbutan-2-Amine: A Comprehensive Overview
4-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-Ylbutan-2-Amine is a complex organic compound with the CAS number 2229535-74-2. This compound belongs to the class of pyrazole derivatives, which are widely studied in medicinal chemistry due to their potential biological activities. The molecule features a pyrazole ring substituted with a methyl group at position 1 and a trifluoromethyl group at position 3, along with a butanamine side chain attached at position 4. These structural elements contribute to its unique chemical properties and functional versatility.
The synthesis of 4-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-Ylbutan-2-Amine involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and possibly coupling reactions. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled more efficient and selective routes to such compounds. Researchers have explored the use of transition metal catalysts, such as palladium or copper complexes, to facilitate key transformations in the synthesis process. These methods not only improve yield but also enhance the stereochemical control of the final product.
One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. Pyrazole derivatives are known for their ability to modulate various biological targets, including kinases, proteases, and G-protein coupled receptors (GPCRs). Recent studies have demonstrated that 4-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-Ylbutan-2-Amine exhibits potent inhibitory activity against certain enzyme targets, making it a valuable candidate for further preclinical evaluation. Additionally, its trifluoromethyl group introduces electronic and steric effects that can enhance binding affinity and selectivity towards specific biological targets.
In terms of pharmacokinetics, this compound has shown favorable absorption profiles in preliminary animal studies. Its lipophilic nature, influenced by the trifluoromethyl group and the butanamine side chain, contributes to its ability to cross cellular membranes efficiently. However, further investigations are required to assess its bioavailability, metabolism, and excretion patterns in vivo. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LCMS) and nuclear magnetic resonance (NMR), have been employed to characterize the compound's metabolic pathways and identify potential metabolites.
Another area of interest is the exploration of 4-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-Ylbutan-2-Amine as a building block in combinatorial chemistry libraries. Its modular structure allows for easy functionalization at various positions on the pyrazole ring, enabling the generation of diverse analogs with varying biological activities. High-throughput screening (HTS) campaigns have been conducted to evaluate these analogs against a wide range of disease-relevant targets, including cancer-associated proteins and inflammatory mediators.
Recent breakthroughs in computational chemistry have also played a pivotal role in understanding the molecular interactions of this compound. Molecular docking studies have provided insights into its binding modes with target proteins, while machine learning algorithms have been used to predict its ADMET (absorption, distribution, metabolism, excretion, toxicity) properties. These computational tools complement experimental approaches and accelerate the drug discovery process.
In conclusion, 4-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-Ylbutan
2229535-74-2 (4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)